Cas no 929858-47-9 (6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde)

• Product Name: 6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
• CAS No: 929858-47-9
• MF: C₁₁H₁₀N₄O₃
• MW: 246.222101688385
• CID: 4777299
• Update Time: 2025-05-28

6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
• BBL021774
• STK629250
• STK894491
• H8565
• 6-amino-2,4-dioxo-1-(pyridin-3-ylmethyl)pyrimidine-5-carbaldehyde
• 6-amino-2,4-dioxo-1-(pyridin-3-ylmethyl)tetrahydropyrimidine-5-carbaldehyde
• 6-amino-2,4-dioxo-1-(3-pyridylmethyl)-1,2,3,4-tetrahydro-5-pyrimidinecarbaldehyde
• 6-amino-2,4-dioxo-1-[(pyridin-3-yl)methyl]-1,2,3,
• 6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

• Inchi： 1S/C11H10N4O3/c12-9-8(6-16)10(17)14-11(18)15(9)5-7-2-1-3-13-4-7/h1-4,6H,5,12H2,(H,14,17,18)
• InChI Key： BPYZPODHCUQZEJ-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C=O)=C(N)N1CC1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 419
• XLogP3: -0.6
• Topological Polar Surface Area: 105

Additional information on 6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

Comprehensive Overview of 6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde (CAS No. 929858-47-9)

6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde (CAS No. 929858-47-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of tetrahydropyrimidine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and therapeutic agents targeting metabolic disorders.

The molecular structure of 6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde features a pyrimidine core substituted with an amino group, a pyridinylmethyl moiety, and a formyl group. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules. Recent studies have explored its role in modulating protein-protein interactions and its potential as a scaffold for medicinal chemistry. The compound’s CAS No. 929858-47-9 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge research.

In the context of current trends, 6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde aligns with the increasing demand for small-molecule therapeutics and precision medicine. Its potential applications in cancer research and neurodegenerative diseases have sparked interest among scientists. For instance, its ability to interact with kinase enzymes and epigenetic regulators positions it as a candidate for targeted therapy development. These attributes make it a hot topic in drug design forums and biochemical research communities.

The synthesis of 6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde typically involves multi-step organic reactions, including condensation and oxidation processes. Researchers emphasize optimizing its yield and purity to ensure reproducibility in downstream applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound. Its CAS No. 929858-47-9 serves as a critical identifier in chemical databases, facilitating seamless collaboration across research institutions.

From a commercial perspective, the demand for 6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde is driven by its utility in high-throughput screening and lead compound optimization. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound to accelerate their drug discovery pipelines. Additionally, its relevance in academic research underscores its dual role as both a tool and a target in modern science.

Environmental and safety considerations for handling 6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde are well-documented, with guidelines emphasizing proper laboratory practices and waste disposal. While it is not classified as hazardous under standard regulations, researchers are advised to adhere to Good Laboratory Practice (GLP) to mitigate risks. This aligns with the broader industry focus on sustainable chemistry and green synthesis methods.

In summary, 6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde (CAS No. 929858-47-9) represents a promising compound at the intersection of medicinal chemistry and biotechnology. Its structural complexity and functional diversity make it a valuable asset for researchers exploring novel therapeutic avenues. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing personalized medicine and innovative drug development.